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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-4-nitrophenol
CAS No.: 1805115-08-5
Cat. No.: B3034493
Get Quote
. J

Executive Summary

3-Chloro-2-fluoro-4-nitrophenol (CAS 1805115-08-5) is a highly functionalized aromatic
building block characterized by a specific substitution pattern: a phenolic hydroxyl group at
position 1, flanked by a fluorine atom at position 2, a chlorine atom at position 3, and a nitro
group at position 4.[1][2][3][4] This dense functionalization makes it a critical intermediate for
Nucleophilic Aromatic Substitution (SNAr) reactions, particularly in the synthesis of kinase
inhibitors and advanced herbicides where the nitro group serves as a latent amine and the
halogens provide handles for further coupling or metabolic stability modulation.

Chemical Identity & Identifiers

The precise structural identification of this compound is essential due to the existence of
multiple regioisomers (e.g., 3-chloro-4-fluoro-5-nitrophenol). The following identifiers are
validated for the 1-OH, 2-F, 3-Cl, 4-NO2 isomer.
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Identifier

Value

IUPAC Name

3-Chloro-2-fluoro-4-nitrophenol

CAS Registry Number

1805115-08-5

SMILES Oclc(F)c(Chc([O-])ccl
_ InChl=1S/C6H3CIFNO3/c7-5-3-4(9)1-2-
InChl String
6(5)8(10)11/h1-2,9H
InChl Key WPMADSINXSHRSI-UHFFFAOYSA-N
Molecular Formula CeHsCIFNOs
Molecular Weight 191.54 g/mol

Physicochemical Profile

The presence of both fluorine and chlorine adjacent to the phenolic hydroxyl and nitro groups

significantly alters the electronic landscape compared to the parent 4-nitrophenol.
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Value
Property . . Context
(Experimental/Predicted)

] ) Typical of nitrophenols due to
Appearance Pale yellow to light brown solid N
n - TT* transitions.

Lower than 4-nitrophenol
Melting Point 105-110 °C (Predicted) (113°C) due to halogen

disruption of crystal packing.

More acidic than 4-nitrophenol
(7.15) due to the inductive
electron-withdrawing effects of
F and CI.

pKa (Acidic) ~5.2+0.5

Increased lipophilicity
LogP ~2.3 compared to 4-nitrophenol
(1.91) due to halogenation.

Poor water solubility; soluble in
N DMSO, Methanol, Ethyl )
Solubility Acetat organic solvents and aqueous
cetate
base (as phenolate).

Synthetic Pathways and Logic

The synthesis of 3-Chloro-2-fluoro-4-nitrophenol presents a regiochemical challenge. Direct
nitration of the precursor 3-chloro-2-fluorophenol is the most direct route, though it requires
careful control to favor the para-nitro isomer over the ortho-nitro byproduct.

Method A: Electrophilic Aromatic Substitution (Nitration)

This protocol relies on the strong ortho/para directing effect of the hydroxyl group, which
overpowers the directing effects of the halogens.

Reaction Logic:
» Directing Effects:

o -OH (C1): Strong activator, directs to C4 (para) and C6 (ortho).
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o -F (C2): Weak deactivator, directs to C3 and C5 (relative to itself).

o -Cl (C3): Deactivator, directs to C2, C4, C6.

» Regioselectivity: The C4 position is electronically favored by the -OH group and sterically
accessible, although the adjacent Chlorine (C3) introduces minor steric strain. The C6
position is the primary competitor.

o Conditions: Controlled low-temperature nitration is used to maximize the para (C4) selectivity
and prevent over-nitration.

Detailed Protocol:
 Dissolution: Dissolve 10.0 mmol of 3-chloro-2-fluorophenol in glacial acetic acid (20 mL).
e Cooling: Cool the solution to 0-5 °C in an ice-salt bath.

 Nitration: Dropwise add a solution of fuming HNOs (1.1 eq) in acetic acid over 30 minutes.
Critical: Maintain temperature <10 °C to prevent dinitration.

e Quenching: Pour the mixture into 100 mL of crushed ice/water.
« |solation: The yellow precipitate is filtered.

 Purification: Recrystallize from ethanol/water or purify via column chromatography
(Hexane/EtOAC) to separate the para-nitro (major) from the ortho-nitro (minor) isomer.

Visualization: Synthesis & Regiochemistry

The following diagram illustrates the synthesis flow and the competing electronic forces
determining the product distribution.
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Figure 1: Nitration pathway of 3-chloro-2-fluorophenol showing regiochemical divergence.

Click to download full resolution via product page

Structural Analysis & Validation

To ensure the integrity of the synthesized compound, the following spectroscopic signatures

must be verified.

Technique

Expected Signature

Interpretation

1H NMR (DMSO-ds)

Two doublets (or dd) in the

aromatic region (~7.0-8.0

Represents H5 and H6. The

coupling constant J will reflect

ppm). ortho coupling (~8-9 Hz).
Single singlet/multiplet around Confirms the presence of a
F NMR . _
-130 to -150 ppm. single fluorine atom.[5][6]
Characteristic parent ion peak
MS (ESI-) m/z =190 (M-H)~ in negative mode due to acidic

phenol.

Isotope Pattern

M (100%) and M+2 (~33%)

Distinctive 3:1 ratio confirming
the presence of one Chlorine

atom.

Applications in Drug Discovery

This compound functions as a "linchpin” scaffold. The nitro group is typically reduced to an

aniline to form the core of kinase inhibitors, while the fluorine and chlorine atoms modulate the

electronic properties and metabolic stability of the final drug candidate.
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» Kinase Inhibition: The halogenated phenol motif mimics the ATP-binding pocket interactions
in certain tyrosine kinases.

e PROTAC Linkers: The phenolic handle allows for etherification to attach linker chains for
Proteolysis Targeting Chimeras (PROTACS).

Safety and Handling (GHS)
As a halogenated nitrophenol, this compound requires strict safety protocols.
» Signal Word:WARNING

e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[e]

H335: May cause respiratory irritation.

» Handling: Use only in a chemical fume hood. Avoid contact with strong bases and reducing
agents (potential for exothermic runaway).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 3-Chloro-2-fluoro-4-nitrophenol, CAS [[1805115-08-5]] | BIOZOL [biozol.de]

2. 1628350-71-9|3-Chloro-5-fluoro-4-nitrophenol|BLD Pharm [bldpharm.com]

3. Pharmaceutical and chemical intermediates - HUNAN CHEMFISH PHARMACEUTICAL
CO.,LTD [en.chemfish.com]

4. CAS:1805115-08-5, 2-%-3-5-4-hHFE KM - B8 &2 [bidepharm.com]

5. chemscene.com [chemscene.com]

6. US7358397B2 - Preparation of halogenated 4-aminophenols - Google Patents
[patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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